![molecular formula C9H16ClNO2S B6176926 8-azaspiro[4.5]decane-8-sulfonyl chloride CAS No. 958853-16-2](/img/no-structure.png)
8-azaspiro[4.5]decane-8-sulfonyl chloride
Description
“8-azaspiro[4.5]decane-8-sulfonyl chloride” is a chemical compound with the molecular formula C9H16ClNO2S . It is a powder at room temperature .
Synthesis Analysis
A synthesis of a similar compound, 8-oxa-2-azaspiro[4.5]decane, has been developed from commercially available reagents based on tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane . This compound is promising for the production of important biologically active compounds .Molecular Structure Analysis
The InChI code for this compound is 1S/C7H12ClNO4S/c8-14(10,11)9-3-1-7(2-4-9)12-5-6-13-7/h1-6H2 . This code provides a unique identifier for the molecular structure of the compound.Physical And Chemical Properties Analysis
The molecular weight of “8-azaspiro[4.5]decane-8-sulfonyl chloride” is 237.75 . It is a powder at room temperature .Safety and Hazards
This compound is classified as a danger under the GHS classification system. It has hazard statements H314 and H335, indicating that it causes skin irritation and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and avoiding contact with skin and eyes .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-azaspiro[4.5]decane-8-sulfonyl chloride involves the reaction of 8-azaspiro[4.5]decane with chlorosulfonic acid.", "Starting Materials": [ "8-azaspiro[4.5]decane", "Chlorosulfonic acid" ], "Reaction": [ "Add 8-azaspiro[4.5]decane to a reaction flask", "Add chlorosulfonic acid dropwise to the reaction flask while stirring", "Heat the reaction mixture to 50-60°C for 2-3 hours", "Cool the reaction mixture to room temperature", "Pour the reaction mixture into ice-cold water", "Extract the product with dichloromethane", "Dry the organic layer with anhydrous sodium sulfate", "Filter the organic layer and concentrate the solvent under reduced pressure", "Purify the product by column chromatography using a suitable solvent system" ] } | |
CAS RN |
958853-16-2 |
Product Name |
8-azaspiro[4.5]decane-8-sulfonyl chloride |
Molecular Formula |
C9H16ClNO2S |
Molecular Weight |
237.7 |
Purity |
95 |
Origin of Product |
United States |
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